3-Chloro-6-methylpicolinic acid
Overview
Description
3-Chloro-6-methylpicolinic acid is a chemical compound with the molecular formula C7H6ClNO2 and a molecular weight of 171.58 . It is a solid substance and is typically stored in a refrigerator .
Molecular Structure Analysis
The InChI code for 3-Chloro-6-methylpicolinic acid is 1S/C7H6ClNO2/c1-4-2-3-5(8)6(9-4)7(10)11/h2-3H,1H3,(H,10,11) . The SMILES string representation is Cc1ccc(Cl)nc1C(O)=O .Physical And Chemical Properties Analysis
3-Chloro-6-methylpicolinic acid is a solid substance . It has a molecular weight of 171.58 .Scientific Research Applications
Agriculture: Herbicide Development
3-Chloro-6-methylpicolinic acid is a key component in the synthesis of novel herbicides. Its structure serves as a template for creating compounds with potent herbicidal activity, particularly against broadleaf weeds . Researchers have synthesized derivatives that show significant post-emergence herbicidal activity and are safe for crops like corn, wheat, and sorghum at certain dosages .
Pharmaceuticals: Drug Synthesis
In the pharmaceutical industry, carboxylic acids like 3-Chloro-6-methylpicolinic acid are used as counterions to form stable salts of active pharmaceutical ingredients (APIs). These salts can improve the solubility, bioavailability, and overall efficacy of drugs . The compound’s structural properties may also contribute to the development of new medication formulations.
Biotechnology: Biochemical Reagent
3-Chloro-6-methylpicolinic acid serves as a biochemical reagent in biotechnological applications. It can be used in life science research as a biological material or organic compound, aiding in various studies ranging from molecular biology to enzymatic reactions .
Chemical Synthesis: Intermediate for Organic Compounds
This compound is utilized as an intermediate in the synthesis of more complex organic molecules. Its chloro and methyl groups make it a versatile starting point for constructing various chemical structures, which are essential in creating new materials and chemicals for different industries .
Materials Science: Ligand for Complexes
In materials science, 3-Chloro-6-methylpicolinic acid can act as a ligand to form complexes with metals. These complexes can be used in the development of new materials with specific optical, electrical, or magnetic properties, which are crucial for advancing technology in fields like electronics and nanotechnology .
Environmental Science: Study of Herbicide Impact
The environmental impact of herbicides containing 3-Chloro-6-methylpicolinic acid is a significant area of study. Researchers investigate the degradation, bioaccumulation, and ecological effects of these compounds to ensure they do not adversely affect ecosystems or human health .
Safety and Hazards
The safety information available indicates that 3-Chloro-6-methylpicolinic acid is potentially harmful. The GHS pictograms indicate that it is a warning substance (GHS07). The hazard statements include H302, H315, H319, and H335, which suggest that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Picolinic acid, a related compound, is known to interact with zinc finger proteins (zfps) . ZFPs play a crucial role in various cellular processes, including viral replication and packaging .
Biochemical Pathways
The disruption of zfps by picolinic acid can impact various cellular processes, including viral replication and packaging .
Result of Action
The disruption of zfps by picolinic acid can inhibit viral replication and packaging, potentially leading to antiviral effects .
properties
IUPAC Name |
3-chloro-6-methylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-4-2-3-5(8)6(9-4)7(10)11/h2-3H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCOXERJHDZKON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60720873 |
Source
|
| Record name | 3-Chloro-6-methylpyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60720873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-methylpicolinic acid | |
CAS RN |
894074-82-9 |
Source
|
| Record name | 3-Chloro-6-methyl-2-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=894074-82-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-6-methylpyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60720873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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